1-[4-(1H-tetrazol-1-yl)benzoyl]azepane

• IUPAC Name: azepan-1-yl-[4-(tetrazol-1-yl)phenyl]methanone
• InChI: InChI=1S/C14H17N5O/c20-14(18-9-3-1-2-4-10-18)12-5-7-13(8-6-12)19-11-15-16-17-19/h5-8,11H,1-4,9-10H2
• InChI Key: NIZJMTHXLYNWKY-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2=CC=C(C=C2)N3C=NN=N3
• Molecular Formula: C14H17N5O
• DSSTOX Substance ID: DTXSID901174069
• Molecular Weight: 271.32 g/mol
• CAS RN: 626216-01-1

Description

1-[4-(1H-tetrazol-1-yl)benzoyl]azepane is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as TTA-A2 and is a potent and selective agonist of the G protein-coupled receptor GPR119. The compound has been shown to have a variety of biochemical and physiological effects, and has been studied for its potential use in treating a range of diseases and conditions.

Mechanism of Action

The mechanism of action of 1-[4-(1H-tetrazol-1-yl)benzoyl]azepane is complex and involves the activation of the GPR119 receptor. This receptor is primarily expressed in the pancreas and gastrointestinal tract, and is involved in the regulation of glucose metabolism and insulin secretion. Activation of the GPR119 receptor by TTA-A2 leads to the release of incretin hormones, which stimulate insulin secretion and improve glucose tolerance.
Biochemical and Physiological Effects:
1-[4-(1H-tetrazol-1-yl)benzoyl]azepane has been shown to have a variety of biochemical and physiological effects. In addition to its effects on glucose metabolism and insulin secretion, the compound has also been shown to have anti-inflammatory and neuroprotective effects. It has also been studied for its potential use in treating obesity and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the key advantages of using 1-[4-(1H-tetrazol-1-yl)benzoyl]azepane in lab experiments is its potency and selectivity for the GPR119 receptor. This makes it a useful tool for studying the role of this receptor in glucose metabolism and insulin secretion. However, the compound can be difficult to synthesize and purify, which can limit its availability and use in some experiments.

Future Directions

There are several future directions for research on 1-[4-(1H-tetrazol-1-yl)benzoyl]azepane. One area of interest is in the development of new drugs that target the GPR119 receptor for the treatment of diabetes and metabolic disorders. Another area of research is in the study of the compound's anti-inflammatory and neuroprotective effects, and its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the biochemical and physiological effects of the compound, and its potential use in treating other diseases and conditions.

Synthesis Methods

The synthesis of 1-[4-(1H-tetrazol-1-yl)benzoyl]azepane is a complex process that involves several steps. One of the key steps in the synthesis involves the reaction of 4-(1H-tetrazol-1-yl)benzoyl chloride with an appropriate amine, such as azepane. The resulting product is then purified using a variety of techniques, such as column chromatography or recrystallization.

Scientific Research Applications

1-[4-(1H-tetrazol-1-yl)benzoyl]azepane has been studied extensively for its potential applications in scientific research. One of the key areas of research has been in the field of diabetes and metabolic disorders. The compound has been shown to stimulate insulin secretion and improve glucose tolerance in animal models, suggesting that it may have potential as a treatment for diabetes.